![molecular formula C19H24N2OS B2842499 1,1-Dibenzyl-3-(3-methoxypropyl)thiourea CAS No. 451462-25-2](/img/structure/B2842499.png)
1,1-Dibenzyl-3-(3-methoxypropyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1,1-Dibenzyl-3-(3-methoxypropyl)thiourea” is an organosulfur compound with the molecular formula C19H24N2OS . It is a derivative of thiourea, which is a class of compounds with a wide range of applications in fields such as organic synthesis and pharmaceutical industries .
Synthesis Analysis
Thiourea derivatives, like “this compound”, are typically synthesized by the reaction of various anilines with CS2 . The synthesized compounds are then characterized using UV-visible and nuclear magnetic resonance (NMR) spectroscopic techniques .Molecular Structure Analysis
The molecular structure of “this compound” is determined by its molecular formula C19H24N2OS . Further details about its structure might be available in specific scientific literature or databases.Chemical Reactions Analysis
Thiourea derivatives are used as intermediates in several organic synthetic reactions . They have a multitude of bonding possibilities due to the presence of sulfur and nitrogen atoms, making their coordination chemistry toward metal ions very significant .Physical And Chemical Properties Analysis
The average mass of “this compound” is 328.472 Da, and its monoisotopic mass is 328.160919 Da . More specific physical and chemical properties might be available in specialized chemical databases or literature.Scientific Research Applications
Corrosion Inhibition
1,3-Dibenzylthiourea (DBTU) derivatives have been studied for their potential as corrosion inhibitors for carbon steel in HCl solutions. Research found that replacing one benzyl group in DBTU with isopropyl groups enhances inhibitory properties, highlighting the importance of structural modification in corrosion inhibition (Torres et al., 2014).
Structural Studies
The structure and bonding characteristics of thiourea derivatives, including those similar to 1,1-Dibenzyl-3-(3-methoxypropyl)thiourea, have been extensively studied. For instance, research on 3-[3-(3-Methoxybenzoyl)thioureido]propionic acid provided insights into the dihedral angles and configurations of thiourea compounds (Othman, Arif, & Yamin, 2007).
Antioxidant Properties
The antioxidant properties of thiourea derivatives have been explored. A study on Kraft lignin and vanillyl alcohol, which share structural similarities with this compound, revealed that acidic treatment enhances antioxidant properties in polypropylene (Pouteau et al., 2005).
Pharmacological Research
Thiourea derivatives, including those structurally related to this compound, have been studied in pharmacological contexts. For example, research on N-(3-acyloxy-2-benzylpropyl)-N'-(4-hydroxy-3-methoxybenzyl) thioureas as vanilloid receptor ligands indicates potential therapeutic applications in pain regulation (Kim, 2002).
Antimicrobial Activity
Novel thiourea derivatives have been synthesized and tested for antimicrobial activity. Research on 3-(methoxycarbonyl)thiophene thiourea derivatives showed potential as inhibitors of bacterial acetyl-CoA carboxylase, indicating their applicability in combating bacterial infections (Vikram, Amperayani, & Umadevi, 2021).
Spectroscopic Characterization
The spectroscopic properties of substituted benzoylthiourea derivatives, which are structurally analogous to this compound, have been studied. This research provided insights into the molecular structures, configurations, and quantum chemical calculations relevant to these compounds (Abosadiya et al., 2019).
properties
IUPAC Name |
1,1-dibenzyl-3-(3-methoxypropyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2OS/c1-22-14-8-13-20-19(23)21(15-17-9-4-2-5-10-17)16-18-11-6-3-7-12-18/h2-7,9-12H,8,13-16H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CITVXSWWYXTXKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=S)N(CC1=CC=CC=C1)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.